methyl 1-[(N,N-dimethylcarbamoyl)methyl]-3-nitropyrazole-5-carboxylate

• IUPAC Name: methyl 2-[2-(dimethylamino)-2-oxoethyl]-5-nitropyrazole-3-carboxylate
• InChI: InChI=1S/C9H12N4O5/c1-11(2)8(14)5-12-6(9(15)18-3)4-7(10-12)13(16)17/h4H,5H2,1-3H3
• InChI Key: BNVFSUIYDNSCPJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1C(=CC(=N1)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C9H12N4O5
• Molecular Weight: 256.22 g/mol

Description

The compound is a derivative of pyrazole, which is a simple aromatic ring organic compound with the molecular formula C3H3N2H. The pyrazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms. The compound also contains a methyl group (CH3), a nitro group (NO2), and a dimethylcarbamoyl group (N,N-dimethylcarbamoyl). The presence of these functional groups could potentially give this compound unique chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrazole ring, with the various functional groups attached at the appropriate positions. The exact structure would depend on the specific locations of these groups on the pyrazole ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would likely depend on the functional groups present in the molecule. For example, the nitro group could potentially undergo reduction reactions, and the carbamoyl group could participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of the nitro group could potentially make the compound more reactive.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, the mechanism of action would depend on the specific biological target of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, compounds containing a nitro group can be explosive under certain conditions. Additionally, compounds containing a carbamoyl group can be toxic and require careful handling.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it has potential pharmaceutical applications, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy.